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Compound of Interest

Compound Name: 4-Chloropyridin-3-ylboronic acid

CAS No.: 452972-10-0

Cat. No.: B1590558

Get Quote

Predicted Hazard Profile and GHS Classification
Based on aggregated data from related chemical structures, 4-Chloropyridin-3-ylboronic
acid is predicted to be a hazardous substance requiring careful handling.[1][2] The primary

hazards are associated with its irritant properties and potential for harm if ingested.

Table 1: Synthesized GHS Hazard Classification

Hazard Class Category Hazard Statement GHS Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

GHS07
(Exclamation Mark)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)
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| Specific target organ toxicity — Single exposure (Respiratory tract irritation) | Category 3 |

H335: May cause respiratory irritation | GHS07 (Exclamation Mark) |

Rationale: The hazard profile is constructed from recurring classifications for similar molecules.

For instance, 4-Chlorophenylboronic acid is classified as harmful if swallowed (H302), a skin

irritant (Category 2), and a serious eye irritant (Category 2).[3] Similarly, 3-Fluoropyridine-4-

boronic acid and its analogs are consistently cited as causing skin, eye, and respiratory

irritation.[2][4] The pyridine moiety itself can be toxic, and the boronic acid group contributes to

irritant effects due to its Lewis acidity.

Mechanistic Insights: Understanding the Reactivity
To handle a chemical safely, one must understand its intrinsic reactivity. The hazards of 4-
Chloropyridin-3-ylboronic acid stem from two primary chemical features: the Lewis acidic

boron center and the electron-deficient chlorinated pyridine ring.

Lewis Acidity of Boronic Acids: The boron atom in a boronic acid possesses an empty p-

orbital, making it a Lewis acid. This allows it to interact with Lewis bases, including biological

nucleophiles like water and amine groups found in proteins. This interaction is the likely

cause of its irritant properties upon contact with moist tissues such as skin, eyes, and the

respiratory tract.

Reactivity of the Pyridine Ring: The chlorine atom on the pyridine ring makes it a versatile

reagent in cross-coupling reactions, a primary use in drug discovery.[5] While stable under

normal conditions, this reactivity profile necessitates avoiding incompatible materials.

Potential for Boroxine Formation: Like many boronic acids, this compound can undergo

dehydration to form a cyclic trimeric anhydride called a boroxine. While this does not typically

increase its immediate hazard, it can affect the material's purity and reactivity over time,

underscoring the need for proper storage in a dry environment.[6]

Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is paramount. This involves engineering controls,

administrative procedures, and finally, appropriate PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC344410250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoropyridine-4-boronic-acid
https://www.combi-blocks.com/msds/BB-3818.pdf
https://www.benchchem.com/product/b1590558/docs?utm_src=pdf-body#4-chloropyridin-3-ylboronic-acid-safety-data-sheet
https://www.benchchem.com/product/b1590558/docs?utm_src=pdf-body#4-chloropyridin-3-ylboronic-acid-safety-data-sheet
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloropyridine
https://en.chem-station.com/reactions-2/2016/05/protecting-groups-for-boronic-acids.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Fume Hood: All handling of solid 4-Chloropyridin-3-ylboronic acid and its solutions must

be conducted in a certified chemical fume hood.[7] This is the primary defense against

inhaling dust or vapors.

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.[8]

Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist; it is a system designed to protect the user from

the specific hazards of the chemical.

PPE Selection Logic

Risk Assessment:
Solid, irritant dust,

 potential for splashes

Eye/Face Protection
(H319 Hazard)

Skin Protection
(H315 Hazard)

Respiratory Protection
(H335 Hazard)

Action: Wear splash-proof
 chemical goggles (ANSI Z87.1 / EN166)

Action: Wear powder-free
 nitrile gloves

Action: Wear a flame-resistant
 lab coat, fully buttoned

Primary Control:
Work in a certified fume hood

Secondary Control:
Respirator (N95/FFP2) if fume

 hood is unavailable or for spills

if breached
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Caption: PPE selection workflow for handling 4-Chloropyridin-3-ylboronic acid.

Table 2: Required Personal Protective Equipment

Protection Type Specification
Rationale and Best
Practices

Eye/Face

ANSI Z87.1 or EN166
approved chemical splash
goggles.[8]

Protects against dust
particles and potential
splashes. Standard safety
glasses are insufficient. A
face shield should be worn
over goggles when
handling larger quantities
(>10g).

Hand
Powder-free nitrile or neoprene

gloves.[9]

Provides a barrier against skin

contact. Gloves must be

inspected before use and

removed using the proper

technique to avoid

contaminating skin.

Contaminated gloves must be

disposed of as chemical waste.

[10]

Body
Flame-resistant laboratory

coat.

Protects skin and personal

clothing from contamination.

Must be kept fully buttoned. An

impervious apron may be

required for large-scale

transfers.

| Respiratory | Not required if handled exclusively within a fume hood. | If engineering controls

fail or for cleaning large spills, a NIOSH-approved respirator with a P99 or P100 filter (or EU

equivalent ABEK-P2) should be used.[11] |

Standard Operating Protocol: Handling and Storage
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Adherence to a strict, step-by-step protocol minimizes the risk of exposure.

Handling Protocol
Preparation: Before handling, ensure the fume hood is operational, the work area is clean,

and all required PPE is correctly worn.

Weighing: Weigh the solid compound within the fume hood. Use a disposable weigh boat to

prevent cross-contamination. Avoid creating dust clouds by handling the material gently.[7]

Transfer: If transferring the solid to a reaction vessel, do so carefully. If making a solution,

add the solid to the solvent slowly.

Post-Handling: After use, decontaminate the spatula and work surface. Tightly seal the

container.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and exiting the

laboratory.[3][11] Do not eat, drink, or smoke in the handling area.[12]

Storage Protocol
Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[12]

Recommended storage temperature is often refrigerated (2-8°C) to ensure long-term

stability.[13]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[3][12] Store

separately from food and drink.

Security: For accountability and safety, it is advisable to store the container in a locked

cabinet or a designated area with controlled access.[4]

Emergency Response and First-Aid Measures
Rapid and correct response to an exposure is critical. Always have the Safety Data Sheet for a

related compound available for emergency responders.[4]
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First-Aid Decision Tree

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Call for medical help.

1. Remove contaminated clothing.
2. Wash skin with soap and water for 15 min.

1. Rinse with water for 15 min, lifting eyelids.
2. Seek immediate medical attention.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Call Poison Control / seek medical help.

Seek medical attention
 if irritation persists.

Click to download full resolution via product page

Caption: Emergency first-aid response flowchart for accidental exposure.

Table 3: First-Aid Procedures
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Exposure Route Action

Inhalation

Immediately move the affected person to
fresh air. If breathing is difficult,
administer oxygen. If breathing has
stopped, provide artificial respiration.
Seek immediate medical attention.[3][12]

Skin Contact

Take off all contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if skin irritation occurs or persists.[12]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, making sure to lift

the upper and lower eyelids occasionally.

Remove contact lenses if present and easy to

do. Seek immediate medical attention from an

ophthalmologist.[4][14]

| Ingestion | Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Call a poison control center or seek immediate medical

attention.[7][12] |

Spill Management Protocol
In the event of a spill, the priority is to protect personnel and prevent the spread of

contamination.

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear the appropriate PPE as outlined in Section 3, including respiratory protection if

necessary.

Contain: For a solid spill, gently cover with a dry absorbent material like sand or vermiculite

to prevent dust from becoming airborne.
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Collect: Carefully sweep or scoop the material into a suitable, labeled container for chemical

waste disposal. Use non-sparking tools.[7]

Clean: Decontaminate the spill area with a suitable solvent (e.g., isopropanol, ethanol)

followed by soap and water.

Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous

chemical waste according to institutional and local regulations.[12]

By understanding the inherent chemical properties of 4-Chloropyridin-3-ylboronic acid and

adhering to the rigorous protocols outlined in this guide, researchers can confidently and safely

utilize this valuable compound in their critical work.

References
PubChem. (n.d.). 2-Chloropyridine-4-boronic acid, pinacol ester. National Center for

Biotechnology Information. Retrieved from [Link]

Cole-Parmer. (n.d.). Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%.

Retrieved from [Link]

University of California, Santa Cruz. (n.d.). Standard Operating Procedures for Use of

Caustics and Acids Other than Hydrofluoric. Retrieved from [Link]

Chem-Station. (2016). Protecting Groups for Boronic Acids. Retrieved from [Link]

PubChem. (n.d.). 2-Chloro-3-fluoropyridine-4-boronic acid. National Center for Biotechnology

Information. Retrieved from [Link]

Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals. Retrieved from [Link]

PubChem. (n.d.). 3-Fluoropyridine-4-boronic acid. National Center for Biotechnology

Information. Retrieved from [Link]

PubChem. (n.d.). 4-Chloropyridine. National Center for Biotechnology Information. Retrieved

from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.chemicalbook.com/msds/3-bromopyridin-4-ylboronic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAL2038803&productDescription=6-CHLROPYRIDN-3-BORNIC+A+96+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1590558/docs?utm_src=pdf-body#4-chloropyridin-3-ylboronic-acid-safety-data-sheet
https://pubchem.ncbi.nlm.nih.gov/compound/5103408
https://www.coleparmer.com/
https://ehs.ucsc.edu/
https://www.chem-station.com/en/reactions-2/2016/05/protecting-groups-for-boronic-acids.html
https://pubchem.ncbi.nlm.nih.gov/compound/3302310
https://www.bernardoecenarro.com/en/blog/recommended-ppe-handle-chemicals
https://pubchem.ncbi.nlm.nih.gov/compound/2779353
https://pubchem.ncbi.nlm.nih.gov/compound/12288
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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